Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate
Overview
Description
Scientific Research Applications
Organic Synthesis
Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate: is a valuable intermediate in organic synthesis. It can be used for the preparation of various organic compounds due to the reactive bromomethyl group which can undergo further chemical transformations. For instance, it can participate in cross-coupling reactions, a cornerstone technique in the synthesis of complex molecules, including pharmaceuticals and agrochemicals .
Pharmaceutical Research
In pharmaceutical research, this compound can be utilized to synthesize benzyl 4-(((4-bromophenyl)sulfonamido)methyl)cyclohexane-1-carboxylate, which has potential applications in drug development. It can serve as a building block for creating new molecules with biological activity, contributing to the discovery of novel therapeutic agents .
Material Science
The compound’s utility extends to material science, where it can be used to modify the properties of materials at a molecular level. Its incorporation into polymers could potentially alter their physical properties, such as thermal stability and solubility, which is crucial for developing advanced materials for industrial applications.
Analytical Chemistry
In analytical chemistry, Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate can be used as a standard or reference compound in chromatographic analysis. It helps in the identification and quantification of similar compounds in complex mixtures, ensuring the accuracy and reliability of analytical results .
Biochemistry
This compound may also find applications in biochemistry, particularly in the study of enzyme-catalyzed reactions where it could act as a substrate or inhibitor. Understanding its interactions with biological molecules can provide insights into enzyme mechanisms and aid in the design of enzyme inhibitors .
Industrial Uses
Lastly, in an industrial context, Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate could be used in the synthesis of specialty chemicals. These chemicals often serve as additives or intermediates in the production of consumer goods, ranging from cosmetics to household cleaning products .
Safety and Hazards
properties
IUPAC Name |
methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrO2/c1-17-13(16)14(9-3-2-4-10-14)11-5-7-12(15)8-6-11/h5-8H,2-4,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGFHVWFXPCJCRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCCCC1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10695143 |
Source
|
| Record name | Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10695143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate | |
CAS RN |
1236357-63-3 |
Source
|
| Record name | Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10695143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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